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Compound of Interest

Compound Name: Pulixin

Cat. No.: B15143311 Get Quote

**Initial investigations into "Pulixin" have revealed that it is a brand name for a range of plastic

packaging materials, primarily polypropylene (PP), high-impact polystyrene (HIPS), and

polyethylene terephthalate (PET) sheets and rolls.[1][2] These materials are utilized in various

industrial applications, including the packaging of electronics, food, cosmetics, and medical

devices.[2] The available information indicates that Pulixin products are noted for their physical

properties, such as being anti-static, conductive, and having good heat resistance.[1]

It is crucial to clarify that based on the comprehensive search of publicly available information,

"Pulixin" is not a chemical compound, drug, or any form of biological agent used in cell culture

assays or drug development research. The name "Pulixin" is associated with a company,

Pulixin Packaging Materials (Shanghai) Co., Ltd., which specializes in the production of these

plastic sheets.[2]

Therefore, the request to create detailed application notes, experimental protocols, data tables,

and signaling pathway diagrams for the use of "Pulixin" in a cell culture assay is based on a

misunderstanding of what "Pulixin" is. The principles of cell culture assays involve the

treatment of live cells with biologically active substances to observe their effects. Plastic

materials like those manufactured by Pulixin are not used in this manner.

Due to this fundamental discrepancy, it is not possible to provide the requested scientific

content. The creation of such materials would be factually incorrect and misleading to the

intended audience of researchers, scientists, and drug development professionals.
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We encourage users to verify the nature of a substance before requesting detailed scientific

protocols. For accurate and reliable information on reagents and compounds for cell culture

assays, it is recommended to consult scientific databases such as PubMed, Scopus, or

chemical supplier catalogs like MilliporeSigma, Thermo Fisher Scientific, and others.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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